Cas no 2168799-17-3 (2-bromopropyl 3-methoxypropanoate)

• Product Name: 2-bromopropyl 3-methoxypropanoate
• CAS No: 2168799-17-3
• MF: C₇H₁₃BrO₃
• MW: 225.080322027206
• CID: 5860282
• PubChem ID: 165570035
• Update Time: 2025-05-20

2-bromopropyl 3-methoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 3-methoxypropanoate
• 2168799-17-3
• EN300-1571137

• Inchi： 1S/C7H13BrO3/c1-6(8)5-11-7(9)3-4-10-2/h6H,3-5H2,1-2H3
• InChI Key： BCCJNMHWIGVKFV-UHFFFAOYSA-N
• SMILES： BrC(C)COC(CCOC)=O

Computed Properties

• Exact Mass: 224.00481g/mol
• Monoisotopic Mass: 224.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromopropyl 3-methoxypropanoate

2-Bromopropyl 3-Methoxypropanoate: A Comprehensive Overview

The compound with CAS No. 2168799-17-3, commonly referred to as 2-bromopropyl 3-methoxypropanoate, is a significant entity in the realm of organic chemistry. This compound is a derivative of propanoic acid, featuring a brominated propyl group and a methoxy substituent on the third carbon. Its structure is defined by the presence of a bromine atom attached to the second carbon of the propyl chain, which is further connected to the ester functional group. The methoxy group on the propanoate moiety adds complexity to its chemical profile, making it an interesting subject for both theoretical and applied research.

Recent advancements in synthetic chemistry have shed light on the potential applications of 2-bromopropyl 3-methoxypropanoate in various fields. One notable area of exploration is its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, particularly in the development of pharmaceutical agents. Its bromine atom facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into target molecules.

In addition to its synthetic utility, 2-bromopropyl 3-methoxypropanoate has been studied for its potential in polymer chemistry. The compound's ester functionality makes it a candidate for use in polymeric materials, where it can contribute to enhanced mechanical properties or tailored degradation profiles. Recent studies have explored its integration into biodegradable polymers, offering new avenues for sustainable materials science.

The synthesis of 2-bromopropyl 3-methoxypropanoate typically involves multi-step processes that emphasize precision and control over stereochemistry. One common approach entails the bromination of a propyl alcohol derivative, followed by esterification with 3-methoxypropanoic acid. This method ensures high purity and structural integrity, which are critical for downstream applications.

From an analytical perspective, 2-bromopropyl 3-methoxypropanoate has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses provide detailed insights into its molecular structure and reactivity, further underscoring its suitability for various chemical transformations.

In conclusion, 2-bromopropyl 3-methoxypropanoate stands out as a valuable compound in contemporary organic chemistry. Its unique structure and reactivity make it a promising candidate for advancing research in drug discovery, materials science, and beyond. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.